Cas no 2228285-37-6 ((3-nitro-1H-pyrazol-4-yl)methyl sulfamate)

• Product Name: (3-nitro-1H-pyrazol-4-yl)methyl sulfamate
• CAS No: 2228285-37-6
• MF: C₄H₆N₄O₅S
• MW: 222.179238796234
• CID: 5750605
• PubChem ID: 165688516
• Update Time: 2025-06-09

(3-nitro-1H-pyrazol-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• EN300-2001866
• 2228285-37-6
• (3-nitro-1H-pyrazol-4-yl)methyl sulfamate

• Inchi： 1S/C4H6N4O5S/c5-14(11,12)13-2-3-1-6-7-4(3)8(9)10/h1H,2H2,(H,6,7)(H2,5,11,12)
• InChI Key： SCMWEFSTRCLIKL-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=NNC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.00589048g/mol
• Monoisotopic Mass: 222.00589048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 152Ų

Additional information on (3-nitro-1H-pyrazol-4-yl)methyl sulfamate

Introduction to (3-nitro-1H-pyrazol-4-yl)methyl sulfamate (CAS No. 2228285-37-6)

(3-nitro-1H-pyrazol-4-yl)methyl sulfamate (CAS No. 2228285-37-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. The purpose of this introduction is to provide a comprehensive overview of the chemical properties, biological activities, and recent research findings associated with (3-nitro-1H-pyrazol-4-yl)methyl sulfamate.

Chemical Structure and Properties

(3-nitro-1H-pyrazol-4-yl)methyl sulfamate is a small molecule with a molecular formula of C₇H₆N₄O₅S and a molecular weight of approximately 246.19 g/mol. The compound features a pyrazole ring substituted with a nitro group at the 3-position and a sulfamate moiety attached to the 4-position through a methyl linker. This unique structural arrangement confers several important chemical properties, including high stability, solubility in polar solvents, and the ability to form hydrogen bonds.

The presence of the nitro group and the sulfamate functionality imparts significant electronic and steric effects, which are crucial for its biological activities. The nitro group can undergo reduction to form amino derivatives, which may play a role in its pharmacological effects. The sulfamate moiety, on the other hand, is known for its ability to interact with various biological targets, such as enzymes and receptors.

Biological Activities and Mechanisms of Action

(3-nitro-1H-pyrazol-4-yl)methyl sulfamate has been extensively studied for its potential as an anticancer agent. Recent research has demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve multiple pathways, including induction of apoptosis, inhibition of cell proliferation, and modulation of signaling pathways involved in cell survival and growth.

One study published in the Journal of Medicinal Chemistry reported that (3-nitro-1H-pyrazol-4-yl)methyl sulfamate selectively targets the Akt/mTOR signaling pathway, which is frequently dysregulated in many types of cancer. By inhibiting this pathway, the compound effectively suppresses tumor growth and enhances the sensitivity of cancer cells to other therapeutic agents. Additionally, the compound has shown synergistic effects when combined with conventional chemotherapy drugs, suggesting its potential as an adjuvant therapy.

In addition to its anticancer properties, (3-nitro-1H-pyrazol-4-yl)methyl sulfamate has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This anti-inflammatory activity is attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammation.

Clinical Development and Future Prospects

The promising preclinical results have led to increased interest in advancing (3-nitro-1H-pyrazol-4-yl)methyl sulfamate into clinical development. Several Phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in patients with advanced solid tumors. Early data from these trials have shown favorable pharmacokinetic profiles and manageable side effects, paving the way for further clinical evaluation.

Beyond cancer therapy, there is growing interest in exploring the potential applications of (3-nitro-1H-pyrazol-4-yl)methyl sulfamate in other therapeutic areas. For instance, its anti-inflammatory properties make it an attractive candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies are ongoing to assess its efficacy in these conditions.

Conclusion

In conclusion, (3-nitro-1H-pyrazol-4-yl)methyl sulfamate (CAS No. 2228285-37-6) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure provides a strong foundation for developing novel therapeutic agents targeting cancer and inflammatory diseases. As research continues to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play an increasingly important role in advancing medical treatments.